Cas no 1065472-77-6 (Bosentan-d4)
Bosentan-d4 structure
Product Name:Bosentan-d4
CAS No:1065472-77-6
MF:C27H29N5O6S
MW:555.638711690903
CID:1075415
PubChem ID:25217741
Update Time:2025-04-20
Bosentan-d4 Chemical and Physical Properties
Names and Identifiers
-
- [2H4]-Bosentan
- Bosentan-d4
- 4-tert-butyl-N-[5-(2-methoxyphenoxy)-2-pyrimidin-2-yl-6-(1,1,2,2-tetradeuterio-2-hydroxyethoxy)pyrimidin-4-yl]benzenesulfonamide
- CS-0085989
- DTXSID20649157
- HY-115417
- G13444
- 1065472-77-6
- SCHEMBL14026707
- 4-tert-Butyl-N-[6-{[2-hydroxy(~2~H_4_)ethyl]oxy}-5-(2-methoxyphenoxy)[2,2'-bipyrimidin]-4-yl]benzene-1-sulfonamide
-
- Inchi: 1S/C27H29N5O6S/c1-27(2,3)18-10-12-19(13-11-18)39(34,35)32-23-22(38-21-9-6-5-8-20(21)36-4)26(37-17-16-33)31-25(30-23)24-28-14-7-15-29-24/h5-15,33H,16-17H2,1-4H3,(H,30,31,32)/i16D2,17D2
- InChI Key: GJPICJJJRGTNOD-RZOBCMOLSA-N
- SMILES: S(C1C=CC(=CC=1)C(C)(C)C)(NC1C(=C(N=C(C2N=CC=CN=2)N=1)OC([2H])([2H])C([2H])([2H])O)OC1C=CC=CC=1OC)(=O)=O
Computed Properties
- Exact Mass: 555.20896182g/mol
- Monoisotopic Mass: 555.20896182g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 39
- Rotatable Bond Count: 11
- Complexity: 839
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 154Ų
Experimental Properties
- Melting Point: 97-104°C
Bosentan-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B675902-1mg |
Bosentan-d4 |
1065472-77-6 | 1mg |
$ 108.00 | 2023-09-08 | ||
| TRC | B675902-2.5mg |
Bosentan-d4 |
1065472-77-6 | 2.5mg |
$ 176.00 | 2023-09-08 | ||
| TRC | B675902-5mg |
Bosentan-d4 |
1065472-77-6 | 5mg |
$ 312.00 | 2023-04-18 | ||
| TRC | B675902-10mg |
Bosentan-d4 |
1065472-77-6 | 10mg |
$ 597.00 | 2023-04-18 | ||
| TRC | B675902-25mg |
Bosentan-d4 |
1065472-77-6 | 25mg |
$ 1183.00 | 2023-09-08 | ||
| 1PlusChem | 1P008Y51-5mg |
BOSENTAN-D4 |
1065472-77-6 | ≥99% deuterated forms (d1-d4) | 5mg |
$342.00 | 2025-02-24 | |
| 1PlusChem | 1P008Y51-25mg |
BOSENTAN-D4 |
1065472-77-6 | ≥99% deuterated forms (d1-d4) | 25mg |
$1119.00 | 2023-12-26 | |
| A2B Chem LLC | AE16693-5mg |
BOSENTAN-D4 |
1065472-77-6 | ≥99% deuterated forms (d1-d4) | 5mg |
$248.00 | 2024-04-20 | |
| A2B Chem LLC | AE16693-25mg |
BOSENTAN-D4 |
1065472-77-6 | ≥99% deuterated forms (d1-d4) | 25mg |
$868.00 | 2024-04-20 |
Bosentan-d4 Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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